Cas no 848070-16-6 (3-[4-(tert-Butoxycarbonyl)piperidin-1-yl]-3-hydroxypropano)

• Product Name: 3-[4-(tert-Butoxycarbonyl)piperidin-1-yl]-3-hydroxypropano
• CAS No: 848070-16-6
• MF: C₁₃H₂₃NO₃
• MW: 241.3266
• MDL: MFCD31381929
• CID: 2951509
• Update Time: 2025-06-10

3-[4-(tert-Butoxycarbonyl)piperidin-1-yl]-3-hydroxypropano Chemical and Physical Properties

Names and Identifiers

• 1-(4-BOC-哌啶基)-1,3-丙二醇
• 3-[4-(tert-Butoxycarbonyl)piperidin-1-yl]-3-hydroxypropano
• 4-Piperidinecarboxylic acid, 1-(1,3-dihydroxypropyl)-, 1,1-dimethylethyl ester

• MDL： MFCD31381929
• Inchi： 1S/C13H23NO3/c1-5-11(15)14-8-6-10(7-9-14)12(16)17-13(2,3)4/h10,15H,1,5-9H2,2-4H3
• InChI Key： WFXHGGCNMNTIGA-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C1([H])C([H])([H])C([H])([H])N([C](C([H])([H])[C]([H])[H])O[H])C([H])([H])C1([H])[H])=O |^1:24,28|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 49.8

Additional information on 3-[4-(tert-Butoxycarbonyl)piperidin-1-yl]-3-hydroxypropano

Introduction to 3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano (CAS No: 848070-16-6)

3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano, identified by the CAS number 848070-16-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the piperidine ring makes it a versatile intermediate in synthetic chemistry, particularly in the modification of peptides and the synthesis of biologically active molecules.

The piperidin-1-yl moiety is a common pharmacophore in drug design, contributing to the solubility, bioavailability, and metabolic stability of pharmaceutical compounds. The Boc group, on the other hand, serves as an effective protecting group for amine functionalities, allowing for selective reactions while maintaining the integrity of sensitive functional groups during synthetic processes. This dual functionality makes 3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex molecules that mimic natural products and bioactive peptides. The compound 3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano has been utilized in several innovative synthetic strategies that leverage its unique structural features. For instance, its application in solid-phase peptide synthesis (SPPS) has been explored for the efficient preparation of peptidomimetics with enhanced pharmacological properties.

The use of this compound in drug discovery has been particularly notable in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting these enzymes has become a major focus in oncology and other therapeutic areas. The piperidine scaffold is known to improve binding affinity and selectivity when incorporated into kinase inhibitors. Furthermore, the Boc group allows for controlled deprotection steps, enabling precise tuning of reaction conditions to optimize yield and purity.

A particularly interesting application of 3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano is its role as a precursor in the synthesis of protease inhibitors. Proteases are another class of enzymes that have significant implications in various diseases, including infectious diseases and cancer. By modifying the structure of protease inhibitors with this compound, researchers have been able to develop more potent and selective inhibitors that exhibit improved pharmacokinetic profiles.

The synthetic utility of this compound extends beyond its use as an intermediate in peptide chemistry. It has also been employed in the preparation of novel heterocyclic compounds, which are increasingly recognized for their diverse biological activities. The combination of the piperidine ring and hydroxypropano side chain provides a scaffold that can be further modified to explore new chemical space and discover potential drug candidates.

In conclusion, 3-[4-(tert-Butoxycarbonyl)-piperidin-1-yl]-3-hydroxypropano (CAS No: 848070-16-6) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecules, particularly those involving peptides and heterocyclic systems. As research continues to advance, it is likely that this compound will play an even greater role in the discovery and development of new therapeutic agents.